Cas no 92412-57-2 (Phenoxaphosphinin-10-ium 10-oxide)
92412-57-2 structure
Product Name:Phenoxaphosphinin-10-ium 10-oxide
CAS No:92412-57-2
MF:C12H8O2P
MW:215.164484024048
CID:1972143
PubChem ID:6327893
Update Time:2025-04-21
Phenoxaphosphinin-10-ium 10-oxide Chemical and Physical Properties
Names and Identifiers
-
- Phenoxaphosphinin-10-ium 10-oxide
- NSC87209
- AC1O3GKY
- NSC-87209
- SCHEMBL19091444
- 10h-phenoxaphosphinine 10-oxide
- 92412-57-2
- DTXSID40422565
-
- Inchi： 1S/C12H8O2P/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8H/q+1
- InChI Key： ZEKNQYBCHWCLRH-UHFFFAOYSA-N
- SMILES： [P+]1(C2C=CC=CC=2OC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 216.03400
- Monoisotopic Mass: 215.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 49.77000
- LogP: 2.30280
Phenoxaphosphinin-10-ium 10-oxide Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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